Cas no 68937-54-2 (Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated)

Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated structure
68937-54-2 structure
Product Name:Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated
CAS No:68937-54-2
MF:C11H28O4Si2
MW:280.508625984192
MDL:MFCD00240065
CID:501867
PubChem ID:121233191
Update Time:2025-04-19

Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated Chemical and Physical Properties

Names and Identifiers

    • Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated
    • POLY(DIMETHYLSILOXANE-B-ETHYLENE OXIDE), METHYL TERMINATED
    • Ethoxylated 3-hydroxypropyl methyl dimethyl siloxanes and silicones
    • Ethylene oxide-dimethylsiloxane-ethylene oxide block polymer
    • Silsurf D 208
    • Silsurf D 212CG
    • Silwet FZ 2171
    • Silwet L 7608
    • Tegopren 5842
    • X 22-6551
    • CARBINOL (HYDROXYL) TERMINATED POLYDIMETHYLSILOXANE, 400-450 cSt
    • (CARBINOL FUNCTIONAL)METHYLSILOXANE – DIMETHYLSILOXANE COPOLYMER, 125-150 cSt
    • (35% HYDROXYETHYLENEOXYPROPYLMETHYLSILOXANE)-(DIMETHYLSILOXANE) COPOLYMER, 550-650 cSt
    • Methoxy-[3-(2-methoxyethoxy)propyl]-methyl-trimethylsilyloxysilane
    • VCJBWISEYMNWKQ-UHFFFAOYSA-N
    • 4-methoxy-2,2,4-trimethyl-3,8,11-trioxa-2,4-disiladodecane
    • 68937-54-2
    • (35%HYDROXYETHYLENEOXYPROPYLMETHYLSILOXANE)-(DIMETHYLSILOXANE)COPOLYMER
    • MDL: MFCD00240065
    • Inchi: 1S/C11H28O4Si2/c1-12-9-10-14-8-7-11-17(6,13-2)15-16(3,4)5/h7-11H2,1-6H3
    • InChI Key: VCJBWISEYMNWKQ-UHFFFAOYSA-N
    • SMILES: [Si](C)(CCCOCCOC)(OC)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 280.15261244g/mol
  • Monoisotopic Mass: 280.15261244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 1.035 g/mL at 25 °C
  • Melting Point: −14 °C
  • Boiling Point: >250°C
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.455

Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • TSCA:Yes

Polysiloxanes, di-Me,3-hydroxypropyl Me, ethoxylated Pricemore >>

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